N-Demethylechitamine
N-Demethylechitamine
Brand Name:
Vulcanchem
CAS No.:
60048-88-6
VCID:
VC0202468
InChI:
InChI=1S/C21H26N2O4/c1-3-13-11-23-9-8-20-14-6-4-5-7-16(14)22-21(20,23)17(25)10-15(13)19(20,12-24)18(26)27-2/h3-7,15,17,22,24-25H,8-12H2,1-2H3/b13-3-/t15-,17-,19?,20-,21-/m0/s1
SMILES:
CC=C1CN2CCC34C2(C(CC1C3(CO)C(=O)OC)O)NC5=CC=CC=C45
Molecular Formula:
C21H26N2O4
Molecular Weight:
N-Demethylechitamine
CAS No.: 60048-88-6
Reference Standards
VCID: VC0202468
Molecular Formula: C21H26N2O4
Molecular Weight:
| CAS No. | 60048-88-6 |
|---|---|
| Product Name | N-Demethylechitamine |
| Molecular Formula | C21H26N2O4 |
| IUPAC Name | methyl (1S,9R,10S,12S,13E)-13-ethylidene-10-hydroxy-18-(hydroxymethyl)-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,4,6-triene-18-carboxylate |
| Standard InChI | InChI=1S/C21H26N2O4/c1-3-13-11-23-9-8-20-14-6-4-5-7-16(14)22-21(20,23)17(25)10-15(13)19(20,12-24)18(26)27-2/h3-7,15,17,22,24-25H,8-12H2,1-2H3/b13-3-/t15-,17-,19?,20-,21-/m0/s1 |
| SMILES | CC=C1CN2CCC34C2(C(CC1C3(CO)C(=O)OC)O)NC5=CC=CC=C45 |
| Appearance | Powder |
| PubChem Compound | 91885202 |
| Last Modified | Nov 13 2021 |
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